Cas no 2091932-77-1 (2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)-)

• Product Name: 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)-
• CAS No: 2091932-77-1
• MF: C₈H₆F₃N₅
• MW: 229.161950588226
• CID: 5254271
• Update Time: 2025-09-27

2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)-

• Inchi： 1S/C8H6F3N5/c9-8(10,11)6-7(12)15-16(14-6)5-1-3-13-4-2-5/h1-4H,(H2,12,15)
• InChI Key： GVFDSIKWUKESJM-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)C(N)=NN1C1C=CN=CC=1

Additional information on 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)-

Comprehensive Overview of 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)- (CAS No. 2091932-77-1)

The compound 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)- (CAS No. 2091932-77-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a triazole core, a pyridine substituent, and a trifluoromethyl group, make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, traits highly sought after in the development of small-molecule therapeutics. This aligns with current trends in precision medicine, where researchers focus on targeted drug delivery and personalized treatment options. The compound’s CAS No. 2091932-77-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)- exemplifies the growing interest in click chemistry applications. Its triazole ring can be efficiently constructed using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction popularized by Nobel laureate Barry Sharpless. This method is widely adopted in bioconjugation and drug design, making the compound a subject of ongoing innovation. Laboratories worldwide are exploring its utility in proteomics and chemical biology.

The pyridine moiety in this molecule further expands its applicability. Pyridine-containing compounds are known for their role in ligand design for metal catalysis and as building blocks for functional materials. With the rise of green chemistry initiatives, researchers are investigating eco-friendly synthetic routes to derivatives like 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)-, minimizing waste and energy consumption. Such efforts resonate with the global push for sustainable science.

In agrochemical research, this compound’s trifluoromethyl group is of particular interest due to its ability to improve pesticidal activity. The triazole-amine backbone is also being studied for its potential in crop protection formulations, addressing challenges like pest resistance and environmental impact. These applications align with the increasing consumer demand for sustainable agriculture solutions, a hot topic in both academic and industrial circles.

Analytical characterization of CAS No. 2091932-77-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, critical for regulatory compliance and reproducibility in research. The compound’s stability under various conditions is also a key focus, as it influences its suitability for long-term storage and large-scale production.

Looking ahead, 2H-1,2,3-Triazol-4-amine, 2-(4-pyridinyl)-5-(trifluoromethyl)- is poised to play a pivotal role in interdisciplinary research. Its compatibility with high-throughput screening platforms makes it a candidate for discovering novel enzyme inhibitors or receptor modulators. As the scientific community continues to explore its properties, this compound remains a testament to the innovation driving modern chemical sciences.